2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[5-(4-bromophenyl)-1-(2-methoxyethyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C19H24BrN3O2S/c1-25-12-11-23-17(15-5-7-16(20)8-6-15)13-21-19(23)26-14-18(24)22-9-3-2-4-10-22/h5-8,13H,2-4,9-12,14H2,1H3
• InChI Key: CJEBLPSGFFNHOJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=CN=C1SCC(=O)N2CCCCC2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H24BrN3O2S
• Molecular Weight: 438.4 g/mol

Description

2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H24BrN3O2S and its molecular weight is 438.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structures

• A study on the synthesis of arzoxifene elaborates on a multi-step synthesis process involving bromination, condensation, cyclization, oxidation, and demethylation to produce arzoxifene, highlighting the chemical versatility and reactivity of related compounds (Ji Ya-fei, 2011).
• Research on new thiazolidin-4-ones and thiazolin-4-ones demonstrates the condensation reactions of ω-(4-formylphenoxy)acetophenone derivatives, leading to compounds with anticipated biological activity, showcasing the compound's role in synthesizing biologically active molecules (K. Kandeel, 2006).
• Another study focuses on the hydrogen-bonding patterns in enaminones derived from a similar bromophenyl compound, providing insights into the molecular structures and interactions critical for designing molecules with desired properties (James L. Balderson et al., 2007).

Biological Activities and Potential Applications

• Anticancer properties have been explored, where imidazo[2,1-b][1,3]thiazoles derived from γ-bromodipnones showed moderate efficacy in suppressing kidney cancer cell growth, indicating the potential of such compounds in cancer therapy (Л. М. Потиха, В. С. Броварец, 2020).
• The synthesis and evaluation of antimicrobial activity of Schiff bases using related compounds highlight their significance in developing new antimicrobials. Some derivatives exhibited excellent activity, suggesting their potential in antimicrobial therapy (Divyaraj Puthran et al., 2019).
• A study on the synthesis of imidazo[2,1-b]thiazoles as potential anticancer agents derived from γ-bromodipnones illustrates another approach to developing compounds with antitumor activity, reinforcing the therapeutic potential of these derivatives (L. M. Potikha, V. Brovarets, 2020).